Cas no 58460-18-7 (2-Cyclohexyl-benzothiazol-6-ylamine)

• Product Name: 2-Cyclohexyl-benzothiazol-6-ylamine
• CAS No: 58460-18-7
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 4788755
• Update Time: 2025-11-01

2-Cyclohexyl-benzothiazol-6-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-benzothiazol-6-ylamine
• 2-cyclohexyl-1,3-benzothiazol-6-amine
• 2-Cyclohexylbenzo[d]thiazol-6-amine

• Inchi： 1S/C13H16N2S/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h6-9H,1-5,14H2
• InChI Key： XACUBDRECDVPKW-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1C1CCCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Cyclohexyl-benzothiazol-6-ylamine

Introduction to 2-Cyclohexyl-benzothiazol-6-ylamine (CAS No. 58460-18-7) and Its Emerging Applications in Chemical Biology

The compound 2-Cyclohexyl-benzothiazol-6-ylamine (CAS No. 58460-18-7) represents a fascinating molecular scaffold that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its cyclohexyl-substituted benzothiazole core, exhibits a unique structural and electronic profile that makes it a promising candidate for various biological assays and drug discovery initiatives.

From a structural perspective, the presence of the benzothiazole moiety in 2-Cyclohexyl-benzothiazol-6-ylamine imparts a combination of aromatic stability and potential bioactivity, which is further modulated by the cyclohexyl side chain. This architectural feature has been exploited in several recent studies to develop novel pharmacophores targeting specific biological pathways. The benzothiazole ring is well-documented for its role in medicinal chemistry, particularly due to its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of therapeutic agents.

In recent years, there has been a surge in research focusing on benzothiazole derivatives due to their broad spectrum of biological activities. Notably, studies have highlighted the potential of this class of compounds in modulating inflammatory responses, antioxidant mechanisms, and even antitumor properties. The amine functional group at the 6-position of the benzothiazole ring in 2-Cyclohexyl-benzothiazol-6-ylamine serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

One of the most compelling aspects of 2-Cyclohexyl-benzothiazol-6-ylamine is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop inhibitors targeting various disease-related enzymes. For instance, recent advances in computational chemistry have identified that derivatives of this compound can interact with metalloproteinases, which are implicated in conditions such as osteoarthritis and cancer progression. The cyclohexyl group provides steric bulk that can fine-tune binding interactions, enhancing both potency and selectivity.

The synthesis of 2-Cyclohexyl-benzothiazol-6-ylamine itself presents an interesting challenge due to the need for precise functionalization of the benzothiazole core. Modern synthetic methodologies have enabled efficient access to this compound through multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. These synthetic routes have been optimized to ensure high yields and purity, which are critical for downstream biological evaluations.

From a computational biology standpoint, virtual screening techniques have been employed to identify potential binding pockets for 2-Cyclohexyl-benzothiazol-6-ylamine on target proteins. These studies have revealed promising interactions with transcription factors and signaling proteins involved in metabolic disorders. The ability to predict these interactions using advanced modeling tools underscores the importance of structural diversity in drug discovery programs.

The pharmacokinetic profile of 2-Cyclohexyl-benzothiazol-6-ylamine is another area of active investigation. Preliminary data suggest that this compound exhibits favorable solubility and metabolic stability, which are essential characteristics for any potential therapeutic agent. Further studies are underway to evaluate its distribution, excretion, and overall toxicity profile in preclinical models.

In conclusion, 2-Cyclohexyl-benzothiazol-6-ylamine (CAS No. 58460-18-7) represents a structurally intriguing compound with significant potential in chemical biology and drug development. Its unique combination of electronic and steric properties makes it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.